salviaflaside
salviaflaside
Brand Name:
Vulcanchem
CAS No.:
178895-25-5
VCID:
VC0065518
InChI:
InChI=1S/C24H26O13/c25-10-18-20(30)21(31)22(32)24(37-18)36-16-8-11(1-5-14(16)27)3-6-19(29)35-17(23(33)34)9-12-2-4-13(26)15(28)7-12/h1-8,17-18,20-22,24-28,30-32H,9-10H2,(H,33,34)/b6-3+/t17-,18-,20-,21+,22-,24-/m1/s1
SMILES:
C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)OC3C(C(C(C(O3)CO)O)O)O)O)O
Molecular Formula:
C24H26O13
Molecular Weight:
522.5 g/mol
salviaflaside
CAS No.: 178895-25-5
Main Products
VCID: VC0065518
Molecular Formula: C24H26O13
Molecular Weight: 522.5 g/mol
CAS No. | 178895-25-5 |
---|---|
Product Name | salviaflaside |
Molecular Formula | C24H26O13 |
Molecular Weight | 522.5 g/mol |
IUPAC Name | (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoyl]oxypropanoic acid |
Standard InChI | InChI=1S/C24H26O13/c25-10-18-20(30)21(31)22(32)24(37-18)36-16-8-11(1-5-14(16)27)3-6-19(29)35-17(23(33)34)9-12-2-4-13(26)15(28)7-12/h1-8,17-18,20-22,24-28,30-32H,9-10H2,(H,33,34)/b6-3+/t17-,18-,20-,21+,22-,24-/m1/s1 |
Standard InChIKey | DSMWJDJWYGMEBO-PRFRQLEPSA-N |
Isomeric SMILES | C1=CC(=C(C=C1C[C@H](C(=O)O)OC(=O)/C=C/C2=CC(=C(C=C2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O |
SMILES | C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)OC3C(C(C(C(O3)CO)O)O)O)O)O |
Canonical SMILES | C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)OC3C(C(C(C(O3)CO)O)O)O)O)O |
Synonyms | salviaflaside |
PubChem Compound | 6438919 |
Last Modified | Nov 11 2021 |
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